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Compound of Interest

Compound Name:
Sodium 3,4-dihydro-2H-pyran-2-

carboxylate

Cat. No.: B095394 Get Quote

CAS Number: 16698-52-5

This technical guide provides an in-depth overview of Sodium 3,4-dihydro-2H-pyran-2-
carboxylate, a heterocyclic organic compound with applications in synthetic chemistry and

drug discovery. The document is intended for researchers, scientists, and professionals in the

field of drug development.

Chemical and Physical Properties
Sodium 3,4-dihydro-2H-pyran-2-carboxylate is a sodium salt of 3,4-dihydro-2H-pyran-2-

carboxylic acid. It is a stable, solid compound at room temperature. The following table

summarizes its key chemical and physical properties based on available data.
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Property Value Reference

Molecular Formula C₆H₇NaO₃ [1]

Molecular Weight 150.11 g/mol [1]

CAS Number 16698-52-5 [1]

IUPAC Name
sodium 3,4-dihydro-2H-pyran-

2-carboxylate
[1]

Appearance
White to light yellow powder or

crystal
[1]

Melting Point 65-68.5 °C [2]

Boiling Point 327 °C (estimate) [2]

Density 0.9578 g/cm³ (rough estimate) [2]

Solubility Soluble in water [3]

Storage Temperature 2-8 °C [4]

Spectroscopic Data
While specific experimental spectra for Sodium 3,4-dihydro-2H-pyran-2-carboxylate are not

readily available in the public domain, the expected spectroscopic features can be inferred from

its structure and the known data for similar compounds.

2.1. Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum of this compound is expected to exhibit characteristic absorption bands for

the carboxylate and the dihydropyran ring.
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Functional Group
Expected Wavenumber
(cm⁻¹)

Description

Carboxylate (COO⁻) 1650-1540
Asymmetric stretching

vibration

Carboxylate (COO⁻) 1450-1360 Symmetric stretching vibration

C-O-C (ether) 1150-1085 Stretching vibration

C=C (alkene) 1680-1620
Stretching vibration (in the

dihydropyran ring)

C-H (alkane) 2950-2850 Stretching vibrations

2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra would provide detailed information about the structure of the

molecule. The expected chemical shifts are influenced by the electronegative oxygen atoms

and the double bond within the dihydropyran ring.

¹H NMR (Proton NMR):

Protons on the dihydropyran ring are expected in the region of 1.5-4.5 ppm.

The vinylic protons adjacent to the oxygen atom would appear in the downfield region of the

spectrum.

¹³C NMR (Carbon NMR):

The carboxylate carbon (COO⁻) would be observed in the downfield region, typically around

170-180 ppm.

The carbons of the dihydropyran ring would appear in a range from approximately 20 to 150

ppm, with the olefinic carbons and the carbon attached to the ether oxygen having higher

chemical shifts.

Synthesis and Experimental Protocols
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Sodium 3,4-dihydro-2H-pyran-2-carboxylate can be synthesized from its corresponding

aldehyde, 3,4-dihydro-2H-pyran-2-carbaldehyde, via an oxidation reaction followed by salt

formation. A plausible and analogous method is the Cannizzaro reaction, which has been

reported for similar substituted dihydropyran aldehydes.

3.1. Proposed Synthesis via Cannizzaro-type Reaction

This protocol is adapted from the synthesis of a structurally similar compound, sodium 2,5-

diethyl-3,4-dihydro-2H-pyran-2-carboxylate.

Reaction Scheme:

Reactants
Products

3,4-dihydro-2H-pyran-2-carbaldehyde
Sodium 3,4-dihydro-2H-pyran-2-carboxylate

Oxidation

(3,4-dihydro-2H-pyran-2-yl)methanol

Reduction

Sodium Hydroxide (NaOH)

Click to download full resolution via product page

Caption: Proposed synthesis of Sodium 3,4-dihydro-2H-pyran-2-carboxylate.

Experimental Protocol:

Reaction Setup: A three-necked, thermostated glass reactor equipped with a magnetic

stirrer, thermometer, and reflux condenser is charged with a solution of sodium hydroxide in

ethanol.
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Addition of Aldehyde: 3,4-dihydro-2H-pyran-2-carbaldehyde is added to the ethanolic sodium

hydroxide solution. The reaction is typically carried out at an elevated temperature (e.g., 50-

70 °C).

Reaction Monitoring: The progress of the disproportionation reaction is monitored by

determining the concentration of unreacted sodium hydroxide using potentiometric titration of

withdrawn samples.

Work-up: Upon completion of the reaction, the corresponding alcohol, (3,4-dihydro-2H-pyran-

2-yl)methanol, is extracted with a suitable organic solvent (e.g., diethyl ether).

Isolation of Product: The aqueous layer containing the sodium salt is then concentrated

under vacuum and dried to yield Sodium 3,4-dihydro-2H-pyran-2-carboxylate.

3.2. Experimental Workflow Diagram
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Start

Set up thermostated reactor with NaOH/Ethanol solution

Add 3,4-dihydro-2H-pyran-2-carbaldehyde

Heat reaction mixture (e.g., 50-70 °C)

Monitor reaction progress via titration

Cool reaction mixture to room temperature

Extract (3,4-dihydro-2H-pyran-2-yl)methanol with diethyl ether

Separate aqueous and organic layers

Concentrate aqueous layer under vacuum

Dry the solid product

Obtain Sodium 3,4-dihydro-2H-pyran-2-carboxylate

Click to download full resolution via product page

Caption: Workflow for the proposed synthesis of the target compound.
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Applications in Research and Drug Development
Sodium 3,4-dihydro-2H-pyran-2-carboxylate serves as a versatile building block in organic

synthesis, particularly in the construction of more complex heterocyclic systems for

pharmaceutical and agrochemical applications.[5] The dihydropyran moiety is a key structural

feature in a number of biologically active compounds.

4.1. Precursor for Bioactive Molecules

The chiral aldehyde precursor to this compound, (R)-3,4-dihydro-2H-pyran-2-carboxaldehyde,

is a crucial intermediate in the synthesis of potent and selective adenosine A₂A and A₃ receptor

agonists.[6] These receptors are involved in various physiological processes, and their

modulation is a target for therapeutic intervention in inflammatory diseases and other

conditions.

4.2. Dihydropyran Scaffold in Medicinal Chemistry

The 3,4-dihydro-2H-pyran ring system is a privileged scaffold in medicinal chemistry. Notably,

the antiviral drug Zanamivir, used for the treatment of influenza, contains a dihydropyran core,

highlighting the biological relevance of this structural motif.[5] Derivatives of dihydropyran have

also been investigated for their potential as anti-proliferative and cytotoxic agents against

cancer cell lines.

4.3. Role in the Synthesis of Adenosine Receptor Agonists

(R)-3,4-dihydro-2H-pyran-2-carboxaldehyde
(Precursor)

Coupling Reaction with
2-hydrazino-NECA

Potent Adenosine A2A and A3
Receptor Agonist

Modulation of Adenosine
Signaling Pathway

Click to download full resolution via product page

Caption: Role of the dihydropyran scaffold in drug discovery.

Safety and Handling
A Safety Data Sheet (SDS) should be consulted before handling Sodium 3,4-dihydro-2H-
pyran-2-carboxylate. As a general precaution, it should be handled in a well-ventilated area,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b095394?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/je60043a010
https://chemicalpoint.eu/product/34-dihydro-2h-pyran-2-carboxylic-acid-sodium-salt/
https://pubs.acs.org/doi/10.1021/je60043a010
https://www.benchchem.com/product/b095394?utm_src=pdf-body-img
https://www.benchchem.com/product/b095394?utm_src=pdf-body
https://www.benchchem.com/product/b095394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and appropriate personal protective equipment (PPE), including gloves and safety glasses,

should be worn.

Conclusion
Sodium 3,4-dihydro-2H-pyran-2-carboxylate is a valuable chemical intermediate with a

stable and versatile structure. Its primary significance lies in its utility as a building block for the

synthesis of more complex molecules, including potentially therapeutic agents that target

adenosine receptors. While detailed biological studies on the compound itself are limited, the

prevalence of the dihydropyran scaffold in medicinal chemistry underscores its importance for

further research and development in the pharmaceutical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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